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Cat. No.: B1421320
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Introduction
Phenanthrene is a polycyclic aromatic hydrocarbon (PAH) formed from the incomplete

combustion of organic materials.[1][2] Due to the carcinogenic and mutagenic properties of

some PAHs, it is crucial to have sensitive and accurate analytical methods for their detection.[3]

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-

MS/MS) is a powerful technique for the analysis of PAHs, offering high sensitivity and

selectivity.[1][4]

This application note details a protocol for the quantitative analysis of phenanthrene in various

matrices using HPLC-MS/MS. The method employs Phenanthrene-¹³C₆ as an internal standard

for accurate quantification through isotope dilution.[5][6] Phenanthrene-¹³C₆ is a stable,

isotopically labeled version of phenanthrene that co-elutes with the native analyte but is

distinguished by its higher mass, ensuring reliable correction for matrix effects and variations in

sample preparation and instrument response.
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Materials and Reagents
Standards: Phenanthrene (≥98% purity), Phenanthrene-¹³C₆ (99% isotopic purity)

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade),

Dichloromethane (HPLC grade), n-Hexane (HPLC grade)

Reagents: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade), Solid-Phase

Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Sample Matrices: The described protocol is applicable to environmental water samples and

can be adapted for other matrices like soil, sediment, or biological fluids.

Sample Preparation: Solid-Phase Extraction (SPE)
This protocol is a general guideline for the extraction of phenanthrene from a water sample.

Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of dichloromethane,

followed by 5 mL of methanol, and finally 10 mL of LC-MS grade water.[7] Ensure the

cartridge does not go dry.

Sample Loading: Spike the water sample (e.g., 500 mL) with a known concentration of

Phenanthrene-¹³C₆ internal standard. Pass the spiked sample through the conditioned SPE

cartridge at a flow rate of approximately 5 mL/min.

Washing: Wash the cartridge with 10 mL of a 5% methanol in water solution to remove

interfering polar compounds.

Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

Elution: Elute the analytes from the cartridge with two 5 mL portions of dichloromethane.

Solvent Exchange and Concentration: Evaporate the eluate to dryness under a gentle

stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of acetonitrile for HPLC-MS/MS

analysis.
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HPLC System: A UHPLC or HPLC system capable of binary gradient elution.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Table 1: HPLC Parameters

Parameter Value

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 2.7 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient

Start at 50% B, increase to 95% B over 10 min,

hold for 2 min, return to 50% B and equilibrate

for 3 min

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Table 2: Mass Spectrometry Parameters

Parameter Value

Ionization Mode
Atmospheric Pressure Chemical Ionization

(APCI) or Electrospray Ionization (ESI)

Polarity Positive

Ion Source Temperature 400°C (APCI) / 500°C (ESI)

Dwell Time 100 ms

Scan Type Multiple Reaction Monitoring (MRM)
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Prepare a series of calibration standards containing known concentrations of phenanthrene

and a constant concentration of Phenanthrene-¹³C₆. Plot the ratio of the peak area of

phenanthrene to the peak area of Phenanthrene-¹³C₆ against the concentration of

phenanthrene to generate a calibration curve. The concentration of phenanthrene in the

samples can then be determined using this calibration curve.

Data Presentation
The following table summarizes the MRM transitions and typical retention times for

phenanthrene and its internal standard.

Table 3: Quantitative Data for Phenanthrene and Phenanthrene-¹³C₆

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Retention Time
(min)

Collision
Energy (eV)

Phenanthrene 179.1 152.1 ~ 8.5 25

Phenanthrene-

¹³C₆
185.1 155.1 ~ 8.5 25

Note: Retention times and collision energies are instrument-dependent and may require

optimization.

Visualization
The following diagram illustrates the general workflow for the HPLC-MS/MS analysis of

phenanthrene using an internal standard.

Sample Preparation Analysis Data Processing

1. Water Sample Collection 2. Spiking with
Phenanthrene-¹³C₆

3. Solid-Phase Extraction
(Condition, Load, Wash, Elute)

4. Concentration and
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Caption: Workflow for the quantitative analysis of phenanthrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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